Cas no 2172182-08-8 (1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid)

• Product Name: 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid
• CAS No: 2172182-08-8
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6258540
• PubChem ID: 165745625
• Update Time: 2025-05-22

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid
• EN300-1484419
• 2172182-08-8
• 1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanoyl}azetidine-3-carboxylic acid

• Inchi： 1S/C28H26N2O5/c31-26(30-15-19(16-30)27(32)33)13-12-18-6-5-7-20(14-18)29-28(34)35-17-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-11,14,19,25H,12-13,15-17H2,(H,29,34)(H,32,33)
• InChI Key： SGJJPQUBGMYXQZ-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCC2C=CC=C(C=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2172182-08-8, known as 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid, is a highly specialized molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development and peptide synthesis.

Azetidine, a four-membered ring structure, forms the core of this molecule, contributing to its stability and bioavailability. The presence of the fluoren-9-yl group, a tricyclic aromatic system, enhances the molecule's photostability and solubility properties, making it ideal for use in various biochemical assays. The methoxycarbonyl group further modifies the molecule's reactivity, enabling it to participate in specific enzymatic reactions.

Recent studies have highlighted the role of this compound in peptide synthesis, particularly in the context of solid-phase synthesis techniques. The phenylpropanoyl moiety serves as a versatile linker, facilitating the attachment of various functional groups to the azetidine backbone. This makes the compound a valuable tool in the construction of complex peptide libraries, which are essential for drug discovery efforts.

The integration of amino and carboxylic acid functionalities within the molecule allows for precise control over its reactivity and selectivity during synthesis. These groups can undergo a variety of chemical transformations, enabling the creation of derivatives with tailored biological activities. For instance, modifications to the amino group can enhance the molecule's ability to bind to specific receptors, while adjustments to the carboxylic acid group can improve its solubility and bioavailability.

In terms of therapeutic applications, this compound has shown promise in targeting various disease states, including cancer and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a potential candidate for drug development programs focused on these conditions. Additionally, its structural versatility allows for the creation of prodrugs, which can be activated within specific tissues or compartments to minimize systemic toxicity.

From a synthetic standpoint, the preparation of this compound involves a series of carefully optimized reactions. The coupling of the fluorenyl group with the azetidine backbone requires precise control over reaction conditions to ensure high yields and product purity. Similarly, the introduction of the phenylpropanoyl moiety necessitates careful consideration of steric and electronic factors to achieve optimal reactivity.

Recent advancements in asymmetric synthesis have further expanded the potential applications of this compound. By incorporating chiral centers into its structure, researchers can develop enantiomerically pure derivatives that exhibit enhanced pharmacological properties. These developments underscore the importance of continuous innovation in synthetic methodology to unlock new opportunities for this compound.

In conclusion, 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-3-carboxylic acid represents a cutting-edge molecule with vast potential in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a valuable asset in the ongoing quest for novel therapeutic agents and advanced biochemical tools.